Cas no 14998-61-9 (Diselenic acid)
Diselenic acid structure
Product Name:Diselenic acid
CAS No:14998-61-9
MF:H2O7Se2
MW:271.93167924881
CID:192278
PubChem ID:15861955
Update Time:2025-04-19
Diselenic acid Chemical and Physical Properties
Names and Identifiers
-
- Diselenic acid
- selenono hydrogen selenate
- Selenic anhydride
- Selenicacid (H2Se2O7) (7CI,8CI)
- DTXSID40578950
- 14998-61-9
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- Inchi: 1S/H2O7Se2/c1-8(2,3)7-9(4,5)6/h(H,1,2,3)(H,4,5,6)
- InChI Key: KYBQJKHTFRLXGR-UHFFFAOYSA-N
- SMILES: [Se](=O)(=O)(O)O[Se](=O)(=O)O
Computed Properties
- Exact Mass: 273.81310g/mol
- Monoisotopic Mass: 273.81310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 117.97000
- LogP: -1.65880
Diselenic acid Related Literature
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1. Solutions in selenic acid. Part 7.—Cryoscopic studies of selenic acid. The SeO3+ H2O systemSaad Wasif,M. M. Nour,M. A. Hussein J. Chem. Soc. Faraday Trans. 1 1974 70 929
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2. Solutions in selenic acid. Part 9. Higher acids of selenic acid; the SeO3–H2SeO4 systemMohammed A. Hussein,George M. Iskander,Maher M. Nour,Saad Wasif,Hussein M. Zeidan J. Chem. Soc. Dalton Trans. 1982 1645
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3. Reactions of selenothioic acid S-esters with trivalent phosphorus compounds: new synthetic methods for α-phosphoryl alkyl sulfides and alkyl selenidesToshiaki Murai,Chiyoko Izumi,Toshihide Itoh,Shinzi Kato J. Chem. Soc. Perkin Trans. 1 2000 917
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4. Solutions in selenic acid. Part IV. The electrical conductivity of the water–selenium trioxide system in the region of composition of selenic acidMaher M. Nour,Saad Wasif J. Chem. Soc. A 1968 3024
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Bijay Sarkar,Chiang-Shiang Fang,Lee-Yan You,Ju-Chun Wang,C. W. Liu New J. Chem. 2009 33 626
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